Cas no 81167-57-9 (Pyridine, 2-[[(2,5-dimethylphenyl)methyl]thio]-3-methyl-, 1-oxide)

• Product name: Pyridine, 2-[[(2,5-dimethylphenyl)methyl]thio]-3-methyl-, 1-oxide
• CAS No: 81167-57-9
• MF: C₁₅H₁₇NOS
• MW: 259.366582632065
• CID: 704401
• PubChem ID: 13178740

Pyridine, 2-[[(2,5-dimethylphenyl)methyl]thio]-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(2,5-dimethylphenyl)methyl]thio]-3-methyl-, 1-oxide
• 2-[(2,5-dimethylphenyl)methylsulfanyl]-3-methyl-1-oxidopyridin-1-ium
• 81167-57-9
• DTXSID40524977
• 2-{[(2,5-Dimethylphenyl)methyl]sulfanyl}-3-methyl-1-oxo-1lambda~5~-pyridine
• 2-[((2,5-dimethylphenyl)methyl)thio]-3-methylpyridine-1-oxide
• SCHEMBL5953527
• ROVCANRRDNHZRG-UHFFFAOYSA-N

• Inchi： InChI=1S/C15H17NOS/c1-11-6-7-12(2)14(9-11)10-18-15-13(3)5-4-8-16(15)17/h4-9H,10H2,1-3H3
• InChI Key： ROVCANRRDNHZRG-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)CSC2=C(C=CC=[N+]2[O-])C

Computed Properties

• Exact Mass: 259.10308534g/mol
• Monoisotopic Mass: 259.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.8Ų